Cas no 56076-93-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloro-4-methoxybenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloro-4-methoxybenzoate
• CAS No: 56076-93-8
• MF: C₁₆H₉Cl₂NO₅
• MW: 366.152362585068
• CID: 5980785
• PubChem ID: 12236352
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 56076-93-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloro-4-methoxybenzoate
• EN300-6516224

• Inchi： 1S/C16H9Cl2NO5/c1-23-13-11(17)6-8(7-12(13)18)16(22)24-19-14(20)9-4-2-3-5-10(9)15(19)21/h2-7H,1H3
• InChI Key： DCNAEGFRILNIIC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)Cl)OC

Computed Properties

• Exact Mass: 364.9857778g/mol
• Monoisotopic Mass: 364.9857778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloro-4-methoxybenzoate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloro-4-methoxybenzoate (CAS: 56076-93-8)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloro-4-methoxybenzoate (CAS: 56076-93-8). This compound, known for its unique chemical structure and potential biological activities, has garnered significant interest in the field of chemical biology and pharmaceutical research. The briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to offer a comprehensive overview of its applications, mechanisms, and future prospects.

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloro-4-methoxybenzoate belongs to the class of isoindole derivatives, which are widely studied for their diverse pharmacological properties. Recent studies have highlighted its role as a potential inhibitor of specific enzymatic pathways, making it a candidate for therapeutic applications in diseases such as cancer and inflammatory disorders. The presence of dichloro and methoxy substituents in its structure enhances its binding affinity to target proteins, as demonstrated in molecular docking studies.

One of the key findings from recent research is the compound's efficacy in modulating the activity of kinases involved in cell proliferation and apoptosis. In vitro assays using cancer cell lines have shown promising results, with the compound exhibiting selective cytotoxicity against tumor cells while sparing normal cells. These findings are supported by mechanistic studies that reveal its ability to disrupt signaling pathways critical for cancer cell survival. Furthermore, the compound's stability and bioavailability have been investigated, with modifications to its formulation aimed at improving its pharmacokinetic profile.

In addition to its anticancer potential, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloro-4-methoxybenzoate has been explored for its anti-inflammatory properties. Preclinical studies in animal models of inflammation have demonstrated its ability to reduce pro-inflammatory cytokine levels and inhibit the activation of immune cells. These effects are attributed to its interaction with key transcription factors such as NF-κB, which play a central role in inflammatory responses. The compound's dual functionality as both an anticancer and anti-inflammatory agent positions it as a versatile candidate for multifactorial diseases.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Recent patent filings indicate ongoing efforts to develop derivatives and prodrugs of the compound to overcome these limitations. Collaborative research between academia and industry is expected to accelerate its translation into clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloro-4-methoxybenzoate represents a promising scaffold for drug discovery, with demonstrated efficacy in preclinical models of cancer and inflammation. Continued research into its mechanisms of action and structural optimization will be crucial for realizing its therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration and innovation in advancing this compound toward clinical applications.